1-[2-[(But-2-ynoylamino)methyl]phenyl]piperidine-3-carboxamide

• IUPAC Name: 1-[2-[(but-2-ynoylamino)methyl]phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C17H21N3O2/c1-2-6-16(21)19-11-13-7-3-4-9-15(13)20-10-5-8-14(12-20)17(18)22/h3-4,7,9,14H,5,8,10-12H2,1H3,(H2,18,22)(H,19,21)
• InChI Key: UYTYWHBBDAXQHX-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=CC=CC=C1N2CCCC(C2)C(=O)N
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol
• CAS No.: 2411298-40-1

Description

The compound “1-[2-[(But-2-ynoylamino)methyl]phenyl]piperidine-3-carboxamide” is a complex organic molecule. It contains a piperidine ring, which is a common structure in many pharmaceuticals. The molecule also contains an amide group, which is a key functional group in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a piperidine ring, which is a six-membered ring with one nitrogen atom. Additionally, it would have a phenyl group (a ring of six carbon atoms, akin to benzene) and an amide group (consisting of a carbonyl group (C=O) and a nitrogen atom). The exact structure would depend on the positions of these groups on the rings.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present. The amide group might be hydrolyzed under acidic or basic conditions. The compound could potentially undergo electrophilic aromatic substitution reactions on the phenyl ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular size, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and stability.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential biological activity. It could be interesting to explore its interactions with biological targets, its potential therapeutic effects, and its toxicity.